6-benzyl-3-(phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• IUPAC Name: 6-benzyl-3-(phenoxymethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H14N4OS/c1-3-7-13(8-4-1)11-16-20-21-15(18-19-17(21)23-16)12-22-14-9-5-2-6-10-14/h1-10H,11-12H2
• InChI Key: IYZLXVDKRBIHNG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=NN3C(=NN=C3S2)COC4=CC=CC=C4
• Molecular Formula: C17H14N4OS
• Molecular Weight: 322.4 g/mol

Description

6-benzyl-3-(phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a heterocyclic compound with potential applications in scientific research. It belongs to the class of triazolo-thiadiazoles, which have been extensively studied for their biological activities.

Mechanism of Action

The mechanism of action of 6-benzyl-3-(phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been suggested that the compound may exert its biological activities by inhibiting specific enzymes or receptors in the body. For example, it has been reported to inhibit acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine, a neurotransmitter that plays a critical role in cognitive function.
Biochemical and physiological effects:
Studies have shown that this compound can affect various biochemical and physiological processes in the body. For example, it has been reported to reduce the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, which play a key role in the immune response. It has also been shown to increase the levels of antioxidants, such as glutathione, which can protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-benzyl-3-(phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential to exhibit multiple biological activities. This makes it a versatile compound that can be used in a variety of research fields. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for the research on 6-benzyl-3-(phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction could be to investigate its potential as a drug candidate for the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Another direction could be to study its mechanism of action in more detail to identify specific targets in the body. Finally, future research could focus on improving the solubility and bioavailability of the compound to make it more suitable for use in experimental settings.

Synthesis Methods

The synthesis of 6-benzyl-3-(phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in the literature. One of the commonly used methods involves the reaction of 2-phenyl-1,3-thiazolidin-4-one with benzyl bromide in the presence of sodium hydride to obtain 2-benzylthio-2-phenylacetamide. This intermediate is then reacted with sodium azide and triethylorthoformate to yield the target compound.

Scientific Research Applications

6-benzyl-3-(phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential applications in various scientific research fields. It has been reported to exhibit antimicrobial, antifungal, antitumor, and anti-inflammatory activities. In addition, it has been investigated as a potential drug candidate for the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.